Cas no 99217-22-8 (2-(4-bromophenyl)-5-butylpyridine)

• Product Name: 2-(4-bromophenyl)-5-butylpyridine
• CAS No: 99217-22-8
• MF: C₁₅H₁₆BrN
• MW: 290.198243141174
• CID: 4380583
• PubChem ID: 3126214
• Update Time: 2025-10-28

2-(4-bromophenyl)-5-butylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(4-bromophenyl)-5-butyl-
• 2-(4-bromophenyl)-5-butyl-pyridine
• SR-01000398974-1
• SR-01000398974
• STK047511
• F0347-4319
• 2-(4-bromophenyl)-5-butylpyridine
• AKOS000508265
• cid_3126214
• 2-(4-Bromo-phenyl)-5-butyl-pyridine
• MLS-0085712.0001
• 99217-22-8
• BDBM49369
• HMS2495N04
• MLS000525693
• SMR000116167
• EU-0034683
• CHEMBL1426992

• Inchi： 1S/C15H16BrN/c1-2-3-4-12-5-10-15(17-11-12)13-6-8-14(16)9-7-13/h5-11H,2-4H2,1H3
• InChI Key： YHEMLKSKGNAPSO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=NC=C(CCCC)C=C1

Computed Properties

• Exact Mass: 289.04661Da
• Monoisotopic Mass: 289.04661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-bromophenyl)-5-butylpyridine

2-(4-Bromophenyl)-5-butylpyridine

The compound 2-(4-bromophenyl)-5-butylpyridine (CAS No: 99217-22-8) is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound belongs to the pyridine family, which is widely studied due to its unique electronic properties and versatility in chemical reactions. The structure of 2-(4-bromophenyl)-5-butylpyridine consists of a pyridine ring substituted at the 2-position with a bromophenyl group and at the 5-position with a butyl group, making it a valuable building block for further functionalization.

Recent studies have highlighted the importance of bromophenyl-substituted pyridines in the development of advanced materials, particularly in the field of optoelectronics. The presence of the bromine atom at the para position of the phenyl ring introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes 2-(4-bromophenyl)-5-butylpyridine an ideal candidate for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that the substitution pattern of this compound can be optimized to enhance its photoluminescence quantum yield, making it suitable for high-efficiency light-emitting devices.

In addition to its electronic properties, 5-butylpyridine derivatives have been explored for their potential in catalysis and drug discovery. The butyl group at the 5-position provides steric bulk, which can modulate the reactivity of the pyridine ring. Recent findings suggest that bromophenyl-substituted pyridines can act as effective ligands in transition metal-catalyzed reactions, such as cross-coupling reactions and enantioselective synthesis. These applications underscore the importance of understanding the structure-property relationships in compounds like 2-(4-bromophenyl)-5-butylpyridine.

The synthesis of 2-(4-bromophenyl)-5-butylpyridine typically involves multi-step processes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the bromophenyl-pyridine linkage with high precision.

From an environmental standpoint, understanding the fate and transport of brominated aromatic compounds like 2-(4-bromophenyl)-5-butylpyridine is crucial for assessing their potential risks to ecosystems. Studies have shown that these compounds can undergo biotransformation under aerobic conditions, leading to their degradation into less toxic byproducts. However, further research is needed to evaluate their long-term persistence in various environmental matrices.

In conclusion, 2-(4-bromophenyl)-5-butylpyridine (CAS No: 99217-22-8) is a versatile compound with diverse applications across multiple disciplines. Its unique electronic properties, derived from its substituent pattern, make it a valuable tool in organic synthesis and materials science. As research continues to uncover new functionalities and applications for this compound, its role in advancing modern technologies is expected to grow significantly.